4-(3-Chloro-3a,7a-dihydro-1H-indole-6-sulfonyl)benzoic acid

• CAS No.: 919792-62-4
• Molecular Formula: C15H12ClNO4S
• Molecular Weight: 337.8 g/mol
• IUPAC Name: 4-[(3-chloro-3a,7a-dihydro-1H-indol-6-yl)sulfonyl]benzoic acid
• InChI: InChI=1S/C15H12ClNO4S/c16-13-8-17-14-7-11(5-6-12(13)14)22(20,21)10-3-1-9(2-4-10)15(18)19/h1-8,12,14,17H,(H,18,19)
• InChI Key: LRKKKAWJOWOVMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2C1C(=CN2)Cl)S(=O)(=O)C3=CC=C(C=C3)C(=O)O

Description

4-(3-Chloro-3a,7a-dihydro-1H-indole-6-sulfonyl)benzoic acid is a complex organic compound that belongs to the class of indole derivatives Indole derivatives are known for their significant biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Chloro-3a,7a-dihydro-1H-indole-6-sulfonyl)benzoic acid typically involves multiple steps, starting from readily available precursors. One common method involves the Fischer indole synthesis, where an aryl hydrazine reacts with a ketone or aldehyde under acidic conditions to form the indole ring . The sulfonylation and chlorination steps are then carried out to introduce the sulfonyl and chloro groups, respectively.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of advanced catalysts, controlled temperature, and pressure conditions, as well as efficient purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(3-Chloro-3a,7a-dihydro-1H-indole-6-sulfonyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a thiol group.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing